Cas no 2171644-69-0 (5-{2-azabicyclo3.1.0hexan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-{2-azabicyclo3.1.0hexan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171644-69-0
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5957106
• PubChem ID: 165586359
• Update Time: 2025-07-19

5-{2-azabicyclo3.1.0hexan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-azabicyclo3.1.0hexan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-{2-azabicyclo[3.1.0]hexan-2-yl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1537963
• 2171644-69-0

• Inchi： 1S/C25H26N2O5/c28-23(29)10-9-21(24(30)27-12-11-15-13-22(15)27)26-25(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-22H,9-14H2,(H,26,31)(H,28,29)
• InChI Key： AMENDOZYFOBXLM-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC2CC12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{2-azabicyclo3.1.0hexan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Introduction to 5-{2-azabicyclo3.1.0hexan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic Acid (CAS No. 2171644-69-0)

5-{2-azabicyclo3.1.0hexan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid, identified by the CAS number 2171644-69-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate cyclic structure and functional groups, which make it a promising candidate for various biochemical applications.

The molecular framework of this compound incorporates a 2-azabicyclo3.1.0hexan-2-yl moiety, which is a fused heterocyclic system featuring nitrogen atoms within a cycloalkane backbone. This structural motif is known for its ability to mimic natural product scaffolds, often found in biologically active molecules. The presence of such a group enhances the compound's potential as a pharmacophore, enabling interactions with biological targets in a manner that could be therapeutically relevant.

Furthermore, the presence of an {(9H-fluoren-9-yl)methoxycarbonyl}amino substituent adds another layer of complexity to the molecule. The fluorene ring is a well-documented component in medicinal chemistry due to its favorable photophysical properties and stability, making it an excellent candidate for drug delivery systems or fluorescent probes. The methoxycarbonyl group, on the other hand, serves as an amide protecting group, which is commonly used in peptide synthesis and can be selectively removed under specific conditions to reveal the underlying amine functionality.

The carboxylic acid functionality at the 5-position of the pentanoic acid chain provides another critical handle for further chemical manipulation. This group can be used to form esters, amides, or salts, depending on the desired application. Such modifications are essential in drug development, where optimizing solubility, bioavailability, and metabolic stability are paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 2-azabicyclo3.1.0hexan-2-yl moiety may interact with hydrophobic pockets of target proteins, while the {(9H-fluoren-9-yl)methoxycarbonyl}amino group could engage in hydrogen bonding or π-stacking interactions. These insights have guided efforts to optimize the compound's affinity and selectivity for specific biological pathways.

In vitro studies have begun to explore the potential bioactivity of this compound across various disease models. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The dual functionality provided by the azabicycle and fluorene-based groups suggests that this molecule could serve as a scaffold for developing dual-action therapeutics, addressing multiple targets simultaneously.

The synthesis of this compound presents a significant challenge due to its complex stereochemistry and multiple functional groups. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to construct the desired framework with high enantioselectivity and yield. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production processes if future clinical applications are pursued.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for any pharmaceutical candidate like this one. Rigorous quality control measures must be implemented throughout the synthesis and purification processes to guarantee consistency and purity at every stage of production. This is particularly important for compounds intended for clinical trials or commercialization.

The role of 5-{2-azabicyclo3.1.0hexan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable tool in research settings, where it can be used to probe mechanistic pathways or validate computational models. Its unique structural features make it an excellent candidate for developing probes that can visualize biological processes in real-time using advanced imaging techniques.

The future direction of research involving this compound will likely focus on expanding its chemical space through derivatization and exploring novel synthetic routes that enhance its pharmacological properties. Collaborative efforts between synthetic chemists, biochemists, and biologists will be essential in translating laboratory findings into tangible therapeutic benefits.

In conclusion,5-{2-azabicyclo3.1.0hexan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-octopropenoic acid (CAS No: 2171644 69 0) represents a fascinating example of how structural complexity can be leveraged to develop molecules with high biological potential. Its unique combination of functional groups and stereochemistry positions it as a promising candidate for further exploration in pharmaceutical research and development.